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For Researchers, Scientists, and Drug Development Professionals

The enantioselective reduction of prochiral ketones and imines through asymmetric transfer

hydrogenation (ATH) is a cornerstone of modern synthetic chemistry, providing a safe and

practical route to chiral alcohols and amines. These chiral building blocks are crucial in the

pharmaceutical, agrochemical, and fine chemical industries. The choice of catalyst is

paramount to achieving high efficiency and enantioselectivity. This guide offers an objective

comparison of the performance of commonly used transition metal catalysts—Ruthenium (Ru),

Rhodium (Rh), and Iridium (Ir)—in ATH, supported by experimental data to inform catalyst

selection and optimization.

Catalyst Systems at a Glance
Transition metal complexes of Ruthenium, Rhodium, and Iridium, featuring chiral ligands, are

the most successful catalysts for ATH. The most widely employed ligands are chiral diamines

and amino alcohols, such as N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN).

The catalytic cycle typically involves a metal-hydride species that delivers a hydride to the
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substrate and a proton from the ligand's amine group, often proceeding through a six-

membered transition state. The hydrogen source is commonly an azeotropic mixture of formic

acid and triethylamine (HCOOH/NEt₃) or isopropanol in the presence of a base.

Performance Data in Asymmetric Transfer
Hydrogenation
The following tables summarize the performance of representative Ruthenium, Rhodium, and

Iridium catalysts in the asymmetric transfer hydrogenation of a benchmark ketone

(acetophenone) and a common imine substrate.

Table 1: Asymmetric Transfer Hydrogenation of
Acetophenone

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metal
Chiral
Ligand

H-
Source

S/C
Ratio

Temp.
(°C)

Time
(h)

Conve
rsion/Y
ield
(%)

ee (%)
Refere
nce

Ru

(S,S)-

TsDPE

N

i-

PrOH/K

OH

200 25 - 95 97 [1]

Ru

(R,R)-

TsDPE

N

HCOO

H/NEt₃
100 28 16 >99 98 [2]

Ru
Chitosa

n-based

H₂O/HC

OONa
100 40 24 95 99 [3]

Rh

(S,S)-

TsDPE

N

H₂O/HC

OONa
100 40 0.5 ~100 97 [4]

Rh
Bis(pho

sphine)

i-

PrOH/K

OH

1000 80 1 98 95 [5]

Ir

(S,S)-

TsDPE

N

H₂O/HC

OONa
100 40 6 ~100 96 [4]

Ir
P,N,O-

ligand

i-

PrOH/B

ase

500 60 20 100 98 [6]

Ir

NHC-

Amino

Acid

i-

PrOH/K

OH

40 80 24 >95 92 [7]

Table 2: Asymmetric Transfer Hydrogenation of Imines
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Metal
Chiral
Ligan
d

Subst
rate

H-
Sourc
e

S/C
Ratio

Temp.
(°C)

Time
(h)

Yield
(%)

ee
(%)

Refer
ence

Ru

(S,S)-

TsDPE

N

1-

Methyl

-3,4-

dihydr

oisoqu

inoline

HCOO

H/NEt₃
200 28 24 100 95 [8]

Ru

N-Me-

(S,S)-

TsDPE

N

N-(1-

phenyl

ethylid

ene)an

iline

HCOO

H/NEt₃
100 28 2 >98 94 [1]

Rh

(S,S)-

TsDPE

N

6,7-

dimeth

oxy-1-

methyl

-3,4-

dihydr

oisoqu

inoline

H₂O/M

eOH/H

COON

a

200 40 - 97 95 [9]

Rh

(S,S)-

TsDPE

N

2-

phenyl

quinoli

ne

HCOO

H/NEt₃
200 28 4 98 98 [10]

Ir

(1S,2S

)-

DPEN

N-(1-

(4-

metho

xyphe

nyl)eth

yliden

e)anili

ne

i-

PrOH/

LiOH

- 60 12 95 71.3 [11]
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Experimental Workflows and Catalyst Systems
The following diagrams illustrate a general experimental workflow for asymmetric transfer

hydrogenation and the relationship between the core components of the catalytic systems.
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Experimental Workflow for Asymmetric Transfer Hydrogenation

Catalyst Preparation & Reaction Setup

Reaction

Work-up & Purification

Analysis

Mix Metal Precursor and Chiral Ligand in Solvent

Add Substrate

Add Hydrogen Source (e.g., HCOOH/NEt₃)

Stir at Specified Temperature

Monitor Progress (TLC, GC, HPLC)

Quench Reaction

Extract Product

Purify (e.g., Column Chromatography)

Determine Enantiomeric Excess (Chiral HPLC/GC)

Click to download full resolution via product page

General experimental workflow for ATH.
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Catalyst Systems in Asymmetric Transfer Hydrogenation
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Components of ATH catalytic systems.

Detailed Experimental Protocols
General Procedure for Asymmetric Transfer
Hydrogenation of Ketones
This protocol is a general guideline for the ATH of a ketone using a formic acid/triethylamine

mixture as the hydrogen source.[12]

1. Catalyst Preparation (in situ):
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Under an inert atmosphere (e.g., Argon or Nitrogen), add the metal precursor (e.g., [RuCl₂(p-

cymene)]₂, 1 equivalent) and the chiral ligand (e.g., (S,S)-TsDPEN, 2.2 equivalents) to a dry

Schlenk flask.

Add anhydrous and degassed solvent (e.g., acetonitrile) and stir the mixture at room

temperature for 30-60 minutes to form the catalyst solution.

2. Hydrogenation Reaction:

In a separate reaction vessel under an inert atmosphere, dissolve the prochiral ketone (1

mmol) in the reaction solvent.

Add the pre-formed catalyst solution (typically 0.1 to 2 mol% relative to the ketone).

Prepare the formic acid/triethylamine azeotropic mixture (5:2 molar ratio) and add it to the

reaction mixture.

Stir the reaction at the desired temperature (e.g., 28-40 °C) and monitor its progress using

an appropriate analytical technique (TLC, GC, or HPLC).

3. Work-up and Purification:

Upon completion, quench the reaction by adding water.

Extract the product with an organic solvent (e.g., ethyl acetate) (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

4. Determination of Enantiomeric Excess:

The enantiomeric excess (ee) of the resulting chiral alcohol is determined by chiral HPLC or

GC analysis.
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General Procedure for Asymmetric Transfer
Hydrogenation of Imines in Water/Methanol
This protocol is adapted for the ATH of imines using an aqueous system.[9]

1. Catalyst Pre-formation:

In a round-bottom flask equipped with a magnetic stir bar, combine the rhodium precursor

(e.g., [Cp*RhCl₂]₂, 0.0025 mmol) and the chiral ligand ((1S, 2S)-TsDPEN, 0.0075 mmol) in

distilled water (1 mL).

Stir the mixture for 1 hour at 40°C to generate the pre-catalyst.

2. Hydrogenation Reaction:

To the pre-catalyst solution, add the imine substrate (0.5 mmol), sodium formate (HCOONa,

2.5 mmol), and methanol (1 mL).

Stir the reaction mixture at 40°C for the required time.

3. Work-up and Analysis:

After cooling to room temperature, extract the product with dichloromethane (2 x 3 mL).

Dry the combined organic phase over Na₂SO₄ and remove the solvent under reduced

pressure.

Determine the conversion by GC and the enantioselectivity by Chiral HPLC.

Conclusion
The choice between Ruthenium, Rhodium, and Iridium catalysts for asymmetric transfer

hydrogenation depends on the specific substrate, desired reaction conditions, and performance

metrics. Ruthenium catalysts, particularly those with TsDPEN ligands, are well-established,

robust, and highly effective for a wide range of ketones and imines, often providing excellent

enantioselectivities.[1][8] Rhodium catalysts can exhibit exceptionally high activity, especially in

aqueous media, leading to very short reaction times.[4][10] Iridium catalysts are also highly

efficient and can be tailored with a variety of ligands for specific applications, showing great
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promise for challenging substrates.[4][6] This guide provides a starting point for catalyst

selection, and further optimization of reaction parameters is often necessary to achieve the

best results for a specific transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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